Cas no 1804159-45-2 (5,6-Diiodo-2-formyl-1H-benzimidazole)
5,6-Diiodo-2-formyl-1H-benzimidazole is a halogenated benzimidazole derivative featuring a formyl group at the 2-position and iodine substituents at the 5- and 6-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of iodine enhances its reactivity in cross-coupling reactions, while the formyl group provides a functional handle for further derivatization. Its structural features make it valuable for constructing heterocyclic frameworks and as a ligand in catalytic systems. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications.
1804159-45-2 structure
Product Name:5,6-Diiodo-2-formyl-1H-benzimidazole
CAS No:1804159-45-2
MF:C8H4I2N2O
MW:397.939105987549
CID:4817007
Update Time:2025-06-28
5,6-Diiodo-2-formyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 5,6-Diiodo-2-formyl-1H-benzimidazole
-
- Inchi: 1S/C8H4I2N2O/c9-4-1-6-7(2-5(4)10)12-8(3-13)11-6/h1-3H,(H,11,12)
- InChI Key: UCUMOIJKMBBCCO-UHFFFAOYSA-N
- SMILES: IC1C(=CC2=C(C=1)NC(C=O)=N2)I
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- XLogP3: 2.6
- Topological Polar Surface Area: 45.8
5,6-Diiodo-2-formyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061005986-250mg |
5,6-Diiodo-2-formyl-1H-benzimidazole |
1804159-45-2 | 98% | 250mg |
$914.94 | 2022-04-02 | |
| Alichem | A061005986-500mg |
5,6-Diiodo-2-formyl-1H-benzimidazole |
1804159-45-2 | 98% | 500mg |
$1,306.15 | 2022-04-02 | |
| Alichem | A061005986-1g |
5,6-Diiodo-2-formyl-1H-benzimidazole |
1804159-45-2 | 98% | 1g |
$2,181.61 | 2022-04-02 |
5,6-Diiodo-2-formyl-1H-benzimidazole Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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